Cas no 184170-43-2 (2,6-Dibromobenzenesulfonyl chloride)
2,6-Dibromobenzenesulfonyl chloride is a brominated aromatic sulfonyl chloride used primarily as an intermediate in organic synthesis. Its key advantages include high reactivity as a sulfonating agent, enabling efficient introduction of the sulfonyl group into target molecules. The presence of bromine substituents at the 2- and 6-positions enhances its utility in further functionalization, such as cross-coupling reactions. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex sulfonamide derivatives. It exhibits good stability under standard handling conditions while remaining reactive toward nucleophiles. The electron-withdrawing bromine groups also influence its reactivity profile, making it a versatile building block for specialized synthetic applications.
184170-43-2 structure
Product Name:2,6-Dibromobenzenesulfonyl chloride
CAS No:184170-43-2
MF:C6H3Br2ClO2S
MW:334.412818193436
MDL:MFCD11226510
CID:2183924
PubChem ID:12046095
Update Time:2025-06-09
2,6-Dibromobenzenesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Dibromobenzenesulfonyl chloride
- 184170-43-2
- 989-819-0
- STL556933
- SCHEMBL6738271
- JHA17043
- MS-20561
- DB-260423
- CS-0328455
- AKOS005255419
- BBL103123
- JFNIGRXUBVKVQG-UHFFFAOYSA-N
- 2,6-Dibromobenzene-1-sulfonyl chloride
- MFCD11226510
-
- MDL: MFCD11226510
- Inchi: 1S/C6H3Br2ClO2S/c7-4-2-1-3-5(8)6(4)12(9,10)11/h1-3H
- InChI Key: JFNIGRXUBVKVQG-UHFFFAOYSA-N
- SMILES: BrC1C=CC=C(C=1S(=O)(=O)Cl)Br
Computed Properties
- Exact Mass: 333.78885Da
- Monoisotopic Mass: 331.79090Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 42.5Ų
2,6-Dibromobenzenesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D426298-50mg |
2,6-Dibromobenzenesulfonyl Chloride |
184170-43-2 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D426298-100mg |
2,6-Dibromobenzenesulfonyl Chloride |
184170-43-2 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D426298-500mg |
2,6-Dibromobenzenesulfonyl Chloride |
184170-43-2 | 500mg |
$ 185.00 | 2022-06-05 | ||
| Apollo Scientific | OR55628-1g |
2,6-Dibromobenzenesulfonyl chloride |
184170-43-2 | 1g |
£80.00 | 2025-02-20 | ||
| Apollo Scientific | OR55628-5g |
2,6-Dibromobenzenesulfonyl chloride |
184170-43-2 | 5g |
£225.00 | 2025-02-20 | ||
| Apollo Scientific | OR55628-10g |
2,6-Dibromobenzenesulfonyl chloride |
184170-43-2 | 10g |
£350.00 | 2025-02-20 | ||
| abcr | AB531352-1 g |
2,6-Dibromobenzenesulfonyl chloride; . |
184170-43-2 | 1g |
€182.40 | 2023-07-11 | ||
| abcr | AB531352-5 g |
2,6-Dibromobenzenesulfonyl chloride; . |
184170-43-2 | 5g |
€440.50 | 2023-07-11 | ||
| abcr | AB531352-10 g |
2,6-Dibromobenzenesulfonyl chloride; . |
184170-43-2 | 10g |
€663.00 | 2023-07-11 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1399125-1g |
2,6-Dibromobenzenesulfonyl chloride |
184170-43-2 | 98% | 1g |
¥1053 | 2023-04-15 |
2,6-Dibromobenzenesulfonyl chloride Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
184170-43-2 (2,6-Dibromobenzenesulfonyl chloride) Related Products
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- 72256-95-2(2,4-Dibromobenzene-1-sulfonyl chloride)
- 39213-20-2(3,5-dibromobenzenesulfonyl chloride)
- 2905-24-0(3-Bromobenzenesulfonyl chloride)
- 115876-73-8(2,4,6-Tribromobenzenesulfonyl chloride)
- 89794-06-9(2-Bromo-4-methylbenzenesulfonyl chloride)
- 103053-00-5(Benzenesulfinyl chloride, 2-bromo-)
- 141113-98-6(4-Bromo-toluene-3-sulfonic acid sodium salt)
- 28906-36-7(Benzenesulfonyl chloride, bromo-)
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